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Compound of Interest

Compound Name: 2,6-Bis(bromomethyl)pyridine

Cat. No.: B1268884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2,6-
Bis(bromomethyl)pyridine, a compound commonly used in chemical synthesis. Adherence to

these procedures is critical to ensure personnel safety and environmental protection. This

document outlines the necessary operational steps and disposal plans to directly address

procedural questions regarding the handling and disposal of this hazardous material.

Safety and Hazard Information
2,6-Bis(bromomethyl)pyridine is classified as a hazardous substance. It is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1]

Appropriate personal protective equipment (PPE), including a dust mask (type N95 or

equivalent), eye shields, and gloves, must be worn when handling this chemical. Work should

always be conducted in a well-ventilated area, preferably within a certified laboratory chemical

fume hood.

Quantitative Data
A summary of the key quantitative data for 2,6-Bis(bromomethyl)pyridine is presented in the

table below for easy reference.
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Property Value

Molecular Formula C7H7Br2N

Molecular Weight 264.94 g/mol [1]

CAS Number 7703-74-4

Appearance Solid

Melting Point 85-87 °C

Hazard Classifications

Acute Toxicity 4 (Oral), Skin Irritant 2, Eye

Irritant 2, Specific Target Organ Toxicity - Single

Exposure 3 (Respiratory system)[1]

WGK (Germany) 3 (Highly hazardous for water)

Spill and Emergency Procedures
In the event of a spill, it is crucial to avoid dust formation.[2] Personnel should wear appropriate

PPE and ensure adequate ventilation.[2] The spilled material should be swept up and shoveled

into a suitable, closed container for disposal without creating dust.[2] Do not let the product

enter drains.[2]

First Aid Measures:

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

Disposal Procedures
The primary method for the disposal of 2,6-Bis(bromomethyl)pyridine is to offer surplus and

non-recyclable solutions to a licensed disposal company. Waste must be disposed of in
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accordance with all applicable federal, state, and local environmental regulations.

Contaminated packaging should be disposed of as unused product.

Step-by-Step Disposal Protocol:

Segregation and Collection: Collect waste 2,6-Bis(bromomethyl)pyridine and any

contaminated materials (e.g., gloves, absorbent paper) in a designated, properly labeled,

and sealed hazardous waste container.

Container Labeling: Clearly label the waste container with "Hazardous Waste" and the

chemical name: "2,6-Bis(bromomethyl)pyridine".

Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area away from incompatible materials.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

Documentation: Maintain a record of the waste generated, including the quantity and date of

disposal, as required by your institution and local regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2,6-
Bis(bromomethyl)pyridine.
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Start: Handling 2,6-Bis(bromomethyl)pyridine Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Collect Waste in a
Designated, Labeled Container

Spill Occurs

Is there a spill?

Follow Spill Cleanup Procedure:
- Absorb with inert material

- Place in sealed container for disposal

Yes

Store Waste Container in a
Secure, Ventilated Area

No

Contact Environmental Health & Safety (EHS)
or Licensed Disposal Company

Arrange for Professional
Waste Transport and Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,6-Bis(bromomethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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